Naphthionic acid
Overview
Description
Naphthionic acid is an organic compound with the formula C10H6(SO3H)(NH2). It is one of several aminonaphthalenesulfonic acids, derivatives of naphthalene containing both amine and sulfonic acid functional groups . It is a white solid, although commercial samples can appear gray .
Synthesis Analysis
This compound is prepared by treating 1-aminonaphthalene with sulfuric acid . The conventional method for the inhibition of metal naphthenates, which relies on suppressing the deprotonation of naphthenic acids by common ion effect, is no longer tenable because it exacerbates internal corrosion problems in topside facilities .Chemical Reactions Analysis
This compound is used in the synthesis of azo dyes such as Rocceline (a.k.a. Solid Red A), during which the amino group of the acid (in the form of a salt) is diazotated and then coupled with, in the case mentioned, β-naphthol .Physical and Chemical Properties Analysis
This compound is a white solid, although commercial samples can appear gray . Its chemical formula is C10H6(SO3H)(NH2) and it has a molar mass of 223.24 .Scientific Research Applications
Environmental Implications and Analytical Methodologies
Naphthenic acids, including naphthionic acid, are a significant concern in environmental science, particularly due to their presence in oil sands process water and crude oil. They pose a challenge for water treatment due to their toxic and recalcitrant nature. Analytical methods have been developed for the semi-quantification of total naphthenic acids in environmental samples, emphasizing the need for standardized methodologies to ensure comparability across different studies. These methods involve mass spectrometry techniques and consider factors such as extraction method, solvent choice, and temperature conditions (Kovalchik et al., 2017).
Removal Techniques from Crude Oil and Affected Waters
The removal of naphthenic acids from crude oil and oil sands process-affected water (OSPW) is crucial to prevent corrosion, enhance oil quality, and mitigate environmental impacts. Various techniques, including physical, chemical, and biological methods, have been compared for their effectiveness in separating naphthenic acids. This research highlights the critical need for developing more efficient technologies for extracting and treating naphthenic acids to reduce their environmental footprint (Wu et al., 2019).
Chemical Fingerprinting for Environmental Analysis
The chemical fingerprinting of naphthenic acids is essential for identifying their sources and understanding their environmental fate. Advanced mass spectrometry and chromatography techniques have enabled the speciation of naphthenic acids in environmental samples, facilitating the distinction between compounds derived from industrial activities and natural weathering processes. This analytical approach supports environmental monitoring and forensic investigations related to oil sands operations (Headley et al., 2013).
Naphthenic Acids in Medicinal Chemistry
Beyond environmental concerns, naphthenic acids, including this compound derivatives, have been explored for their potential medicinal applications. Naphthalimide compounds, for instance, exhibit a broad spectrum of biological activities, such as anticancer, antibacterial, and antifungal properties. Their large conjugated planar structure allows for interactions with biological targets, making them promising candidates for drug development. Research in this area includes the exploration of naphthalimide derivatives as anticancer agents, highlighting the versatility of naphthenic acid derivatives in medicinal chemistry (Gong et al., 2016).
Antifungal and Antimicrobial Applications
Naphthoquinones, a related class of compounds, have demonstrated significant antifungal and antimicrobial activities. Their ability to interact with various microorganisms makes them valuable in developing new antifungal treatments, particularly against drug-resistant strains. This research underscores the potential of this compound derivatives in addressing emerging challenges in infectious disease management (Futuro et al., 2018).
Safety and Hazards
Naphthionic acid is considered hazardous. It causes serious eye irritation and damage, skin irritation, and severe skin burns. It is advised to wear protective gloves, clothing, eye protection, and face protection when handling it. If swallowed, it is advised not to induce vomiting and to rinse the mouth. If it comes into contact with the skin or eyes, it should be rinsed thoroughly with water .
Mechanism of Action
C10H9NO3SC_{10}H_{9}NO_{3}SC10H9NO3S
. It is one of several aminonaphthalenesulfonic acids, derivatives of naphthalene containing both amine and sulfonic acid functional groups .Target of Action
It is known that naphthionic acid is used in the synthesis of azo dyes , suggesting that its targets could be the molecules involved in dye formation and binding.
Mode of Action
In the synthesis of azo dyes, the amino group of this compound is diazotated and then coupled with β-naphthol . This suggests that this compound interacts with its targets through diazotation, a process that involves the replacement of an amino group with a diazo group, and coupling, which involves the formation of a bond between two molecules.
Result of Action
The molecular and cellular effects of this compound’s action are primarily observed in its role in the synthesis of azo dyes . The diazotation and coupling processes result in the formation of azo dyes, which are widely used for coloring textiles, leather, and other materials.
Biochemical Analysis
Biochemical Properties
Naphthionic acid plays a significant role in biochemical reactions, particularly in the synthesis of azo dyes. The compound interacts with various enzymes and proteins during these reactions. For instance, the amino group of this compound is diazotated in the presence of nitrous acid, forming a diazonium salt. This diazonium salt then couples with β-naphthol to form the azo dye. The interactions between this compound and these biomolecules are crucial for the formation of the final dye product .
Cellular Effects
This compound influences various cellular processes, particularly in cells involved in dye synthesis. The compound can affect cell signaling pathways, gene expression, and cellular metabolism. For example, the presence of this compound in a cell can lead to the activation of specific genes involved in the synthesis of azo dyes. This activation can result in increased production of enzymes required for the diazotization and coupling reactions .
Molecular Mechanism
At the molecular level, this compound exerts its effects through several mechanisms. The compound’s amino group undergoes diazotization, forming a diazonium salt. This salt can then interact with other biomolecules, such as β-naphthol, to form azo dyes. The binding interactions between this compound and these biomolecules are essential for the successful synthesis of the dye. Additionally, this compound can inhibit or activate specific enzymes involved in these reactions, further influencing the overall process .
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound can change over time. The compound’s stability and degradation are critical factors that influence its long-term effects on cellular function. Studies have shown that this compound is relatively stable under standard laboratory conditions. Prolonged exposure to light or heat can lead to its degradation, resulting in decreased effectiveness in dye synthesis. Long-term studies have also indicated that this compound can have lasting effects on cellular function, particularly in cells involved in dye production .
Dosage Effects in Animal Models
The effects of this compound can vary with different dosages in animal models. At low doses, the compound may not exhibit significant effects. As the dosage increases, this compound can influence various biochemical pathways, leading to observable changes in cellular function. High doses of this compound can result in toxic or adverse effects, such as cellular damage or disruption of normal metabolic processes. These threshold effects are crucial for determining the safe and effective use of this compound in various applications .
Metabolic Pathways
This compound is involved in several metabolic pathways, particularly those related to dye synthesis. The compound interacts with enzymes such as nitrous acid and β-naphthol during the diazotization and coupling reactions. These interactions are essential for the formation of azo dyes. Additionally, this compound can influence metabolic flux and metabolite levels, further affecting the overall metabolic pathways in which it is involved .
Transport and Distribution
Within cells and tissues, this compound is transported and distributed through various mechanisms. The compound can interact with specific transporters or binding proteins that facilitate its movement across cellular membranes. These interactions are crucial for the proper localization and accumulation of this compound within cells. The compound’s distribution can also influence its effectiveness in dye synthesis and other biochemical reactions .
Subcellular Localization
This compound’s subcellular localization plays a significant role in its activity and function. The compound can be directed to specific compartments or organelles within the cell through targeting signals or post-translational modifications. For instance, this compound may accumulate in the cytoplasm or near the endoplasmic reticulum, where it can participate in dye synthesis. The subcellular localization of this compound can also affect its interactions with other biomolecules and its overall effectiveness in biochemical reactions .
Properties
IUPAC Name |
4-aminonaphthalene-1-sulfonic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9NO3S/c11-9-5-6-10(15(12,13)14)8-4-2-1-3-7(8)9/h1-6H,11H2,(H,12,13,14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NRZRRZAVMCAKEP-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(=CC=C2S(=O)(=O)O)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9NO3S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Related CAS |
130-13-2 (mono-hydrochloride salt) | |
Record name | Naphthionic acid | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000084866 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
DSSTOX Substance ID |
DTXSID3058909 | |
Record name | 4-Amino-1-naphthalenesulfonic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID3058909 | |
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Molecular Weight |
223.25 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
84-86-6, 90459-10-2, 71342-91-1 | |
Record name | 4-Amino-1-naphthalenesulfonic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=84-86-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
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Record name | Naphthionic acid | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000084866 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Naphthionic acid | |
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Record name | 1-Naphthalenesulfonic acid, 4-amino- | |
Source | EPA Chemicals under the TSCA | |
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Record name | 4-Amino-1-naphthalenesulfonic acid | |
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Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-aminonaphthalene-1-sulphonic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.001.425 | |
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Record name | 1-Naphthalenesulfonic acid, 4-amino-, diazotized, coupled with diazotized aniline and resorcinol | |
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Record name | 1-naphthalenesulfonic acid, 4-amino-, diazotized, coupled with Dyer’s mulberry (Chlorophora tinctoria) extract | |
Source | European Chemicals Agency (ECHA) | |
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Record name | NAPHTHIONIC ACID | |
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Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Q1: What is the molecular formula, weight, and spectroscopic data of naphthionic acid?
A1: this compound has the molecular formula C10H9NO3S and a molecular weight of 223.25 g/mol.
Q2: What are the key spectroscopic characteristics of this compound?
A: While specific spectroscopic data is not extensively discussed in the provided research, this compound and its derivatives can be characterized using techniques such as UV-Vis spectrophotometry [, , ], infrared (IR) spectroscopy [, ], and nuclear magnetic resonance (NMR) spectroscopy []. UV-Vis spectrophotometry is particularly useful for monitoring the degradation of azo dyes containing this compound, as the formation and degradation of intermediates often involve changes in absorbance [, ].
Q3: How does this compound interact with biological systems?
A: this compound is a metabolite of certain azo dyes, including the food coloring Carmoisine [, , ]. Research indicates that it doesn't appear to be significantly absorbed by the body following the ingestion of Carmoisine [].
Q4: Is this compound toxic?
A4: While the provided research doesn't directly address the toxicity of this compound, it's important to note that some azo dyes and their metabolites have been associated with health concerns. Further research is needed to fully understand the potential toxicological effects of this compound.
Q5: What is the primary application of this compound?
A: this compound is primarily recognized as a starting material in the production of azo dyes [, , , ].
Q6: How is this compound used in studying the degradation of azo dyes?
A: this compound serves as a key marker for assessing the breakdown of certain azo dyes like Amaranth [] and Carmoisine [, , ]. Its presence in degraded solutions provides insights into the degradation pathways and the potential environmental fate of these dyes.
Q7: What factors influence the degradation of azo dyes containing this compound?
A: Factors such as temperature [, ], light exposure [, ], pH [, , ], and the presence of other compounds like ascorbic acid [, ] significantly impact the degradation kinetics of azo dyes containing napthionic acid.
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